Cas no 1854-45-1 (1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone)

• Product Name: 1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone
• CAS No: 1854-45-1
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 222514
• PubChem ID: 267681
• Update Time: 2025-04-19

1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone
• 4-AMINO-6-ACETYL-5,7-DIHYDRO-PYRROLO[3,4-D]PYRIMIDINE
• Ethanone,1-(4-amino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)-
• 6-Acetyl-4-amino-6,7-dihydro-5H-pyrrolo<3,4-d>pyrimidin
• Pyrrolo[3,4-d]pyrimidine,4-amino-6-acetyl-5,7-dihydro-
• 6-acetyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-4-amine
• 1-(4-amino-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)ethanone
• 1-(4-azanyl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)ethanone
• 1-(4-amino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)ethan-1-one
• 1-(4-Imino-3,4,5,7-tetrahydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)ethan-1-one
• DTXSID80939965
• NSC107249
• FT-0712193
• 1854-45-1
• NSC-107249
• DB-050021

• Inchi： 1S/C8H10N4O/c1-5(13)12-2-6-7(3-12)10-4-11-8(6)9/h4H,2-3H2,1H3,(H2,9,10,11)
• InChI Key： PWRQTCBFHZYALI-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2=C(C(N)=NC=N2)C1

Computed Properties

• Exact Mass: 178.08500
• Monoisotopic Mass: 178.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.375
• Boiling Point: 452.613°C at 760 mmHg
• Flash Point: 227.532°C
• Refractive Index: 1.646
• PSA: 72.11000
• LogP: 0.44000